Cas no 2703752-14-9 (4-Methylhex-1-yn-3-amine hydrochloride)

• Product Name: 4-Methylhex-1-yn-3-amine hydrochloride
• CAS No: 2703752-14-9
• MF: C₇H₁₄ClN
• MW: 147.645761013031
• CID: 5086012
• PubChem ID: 156022531
• Update Time: 2026-03-02

4-Methylhex-1-yn-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-methylhex-1-yn-3-amine;hydrochloride
• 4-Methylhex-1-yn-3-amine hydrochloride
• F75719
• 2703752-14-9
• BS-47369

• Inchi： 1S/C7H13N.ClH/c1-4-6(3)7(8)5-2;/h2,6-7H,4,8H2,1,3H3;1H
• InChI Key： UBABVJKAKWOXKC-UHFFFAOYSA-N
• SMILES： C(C)(CC)C(N)C#C.Cl

Computed Properties

• Exact Mass: 147.0814771g/mol
• Monoisotopic Mass: 147.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 98.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 4-Methylhex-1-yn-3-amine hydrochloride

Comprehensive Overview of 4-Methylhex-1-yn-3-amine hydrochloride (CAS No. 2703752-14-9): Properties, Applications, and Industry Insights

4-Methylhex-1-yn-3-amine hydrochloride (CAS No. 2703752-14-9) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. As a hydrochloride salt of an alkyne-containing amine, this molecule combines reactivity with stability, making it valuable for synthetic applications. The methylhexynamine core structure offers distinct steric and electronic properties that researchers are exploring for targeted molecular design.

In recent years, the demand for alkyne-functionalized amines like 4-Methylhex-1-yn-3-amine hydrochloride has increased significantly, driven by their utility in click chemistry reactions. The compound's terminal alkyne group enables efficient Huisgen cycloadditions, while the amine hydrochloride moiety provides excellent solubility in polar solvents. These characteristics make it particularly useful for bioconjugation applications in drug discovery and material science, addressing current industry needs for modular synthetic approaches.

The physicochemical properties of CAS 2703752-14-9 contribute to its growing popularity. With a molecular weight of 149.64 g/mol (free base) and good thermal stability up to 150°C, this compound offers practical handling advantages. Researchers appreciate its balance between reactivity and shelf stability - a critical factor when developing new synthetic methodologies. The hydrochloride salt form enhances crystallinity and purity, which are essential parameters for reproducibility in medicinal chemistry applications.

Current research trends highlight the compound's potential in developing novel pharmacological scaffolds. The 4-methylhexynamine structure serves as a versatile building block for CNS-active compounds, with several patent applications referencing similar frameworks. While not itself bioactive, its derivatives show promise in addressing modern therapeutic challenges, particularly in neurological research areas that dominate current scientific discourse. This aligns with increasing Google searches for "new amine derivatives in drug development" and "click chemistry building blocks."

From a synthetic chemistry perspective, 4-Methylhex-1-yn-3-amine HCl offers multiple advantages. The molecule's branched alkyl chain introduces steric effects that can influence reaction selectivity, while the protonated amine facilitates purification. These features answer common search queries about "controlling stereochemistry in amine synthesis" and "handling hygroscopic amine compounds." The hydrochloride form specifically addresses stability concerns frequently raised in online chemistry forums.

Quality control aspects of 2703752-14-9 meet stringent industry standards. Reputable suppliers provide comprehensive analytical data including HPLC purity (>98%), NMR characterization, and mass spectrometry confirmation. This documentation responds to the growing market demand for fully characterized synthetic intermediates, as evidenced by increasing searches for "certified chemical building blocks" and "QC protocols for amine derivatives."

Environmental and handling considerations for this compound reflect modern green chemistry principles. While not classified as hazardous under current regulations, proper laboratory practices should be followed. The scientific community's focus on sustainable chemistry aligns with frequent searches for "eco-friendly amine synthesis" and "green approaches to alkyne chemistry," making this compound's efficient synthetic routes particularly relevant.

Future applications of 4-Methylhex-1-yn-3-amine hydrochloride may expand into materials science, particularly in polymer modification and surface functionalization. The combination of amine reactivity and alkyne click chemistry potential positions this compound as a candidate for developing smart materials - a hot topic receiving over 10,000 monthly searches globally. Researchers are particularly interested in its potential for creating functionalized surfaces for biomedical devices.

In conclusion, CAS 2703752-14-9 represents an important addition to the toolbox of synthetic chemists and pharmaceutical researchers. Its balanced properties address multiple current challenges in molecular design, from drug discovery to advanced materials. As research continues to reveal new applications for alkyne-amine hybrids, this compound's significance will likely grow, making it a subject of ongoing scientific and commercial interest.